N-Acetyl-DL-phenylalanine beta-naphthyl ester
Overview
Description
N-Acetyl-DL-phenylalanine beta-naphthyl ester (NAPNE) is a compound that has been widely used in scientific research and laboratory experiments due to its unique properties. NAPNE is a derivative of the amino acid phenylalanine and is composed of a benzene ring with an acetyl group and a naphthyl group attached. NAPNE is a useful compound due to its ability to act as an inhibitor of enzymes, its ability to absorb light, and its ability to be used as a fluorescent probe.
Scientific Research Applications
Enzyme Identification and Characterization
Researchers utilize APNE to identify and characterize serine protease(s) and peptidase(s). The chromogenic nature of APNE helps in differentiating between various enzymes based on their cleavage activity .
Peptidase Class Determination
APNE has been applied to determine the class of peptidase present in mouse plasma. This is achieved through immunoprecipitation with antiserum in radial immunodiffusion, followed by the use of APNE as a substrate to visualize enzyme activity .
Mechanism of Action
Target of Action
The primary targets of APNE are serine proteases , particularly chymotrypsin and subtilisin . These enzymes are involved in the breakdown of protein peptides and play a crucial role in various biological processes.
Mode of Action
APNE functions as a chromogenic substrate for its target enzymes . The enzymes cleave the ester bond in APNE, leading to a series of interactions and changes.
Biochemical Pathways
The cleavage of the ester bond in APNE by the target enzymes results in the release of a colored product, beta-naphthol . This process is part of the broader enzymatic hydrolysis pathway, which is fundamental to the metabolism of esters.
Result of Action
The enzymatic breakdown of APNE leads to the production of beta-naphthol, a colored product. This allows for the visualization of the enzymatic activity, making APNE useful in scientific research for assessing protease inhibitory activity .
Action Environment
The action of APNE, like many biochemical reactions, can be influenced by environmental factors such as pH. For instance, APNE is hydrolyzed by the esterase catalytic action at neutral pHs . This suggests that changes in pH could potentially affect the efficacy and stability of APNE.
properties
IUPAC Name |
naphthalen-2-yl 2-acetamido-3-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-15(23)22-20(13-16-7-3-2-4-8-16)21(24)25-19-12-11-17-9-5-6-10-18(17)14-19/h2-12,14,20H,13H2,1H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXRRTJNJCPGBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC1=CC=CC=C1)C(=O)OC2=CC3=CC=CC=C3C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301274184 |
Source
|
| Record name | Acetyl-DL-phenylalanine β-naphthyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301274184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyl-DL-phenylalanine beta-naphthyl ester | |
CAS RN |
20874-31-1 |
Source
|
| Record name | Acetyl-DL-phenylalanine β-naphthyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20874-31-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetylphenylalanine beta-naphthyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020874311 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 20874-31-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87855 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetyl-DL-phenylalanine β-naphthyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301274184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 20874-31-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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